Cas no 330201-91-7 (3-chloro-N-{naphtho1,2-d1,3thiazol-2-yl}-1-benzothiophene-2-carboxamide)
330201-91-7 structure
Product Name:3-chloro-N-{naphtho1,2-d1,3thiazol-2-yl}-1-benzothiophene-2-carboxamide
CAS No:330201-91-7
MF:C20H11ClN2OS2
MW:394.897140741348
CID:5942641
PubChem ID:2329946
Update Time:2023-11-23
3-chloro-N-{naphtho1,2-d1,3thiazol-2-yl}-1-benzothiophene-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 3-chloro-N-{naphtho1,2-d1,3thiazol-2-yl}-1-benzothiophene-2-carboxamide
- 3-chloro-N-(naphtho[1,2-d]thiazol-2-yl)benzo[b]thiophene-2-carboxamide
- Benzo[b]thiophene-2-carboxamide, 3-chloro-N-naphtho[1,2-d]thiazol-2-yl-
- Z28419002
- 330201-91-7
- F0359-0154
- N-benzo[e][1,3]benzothiazol-2-yl-3-chloro-1-benzothiophene-2-carboxamide
- UPCMLD0ENAT0505-1295:001
- SR-01000424775-1
- 3-chloro-N-{naphtho[1,2-d][1,3]thiazol-2-yl}-1-benzothiophene-2-carboxamide
- Oprea1_415702
- SR-01000424775
- AKOS001031045
-
- Inchi： 1S/C20H11ClN2OS2/c21-16-13-7-3-4-8-14(13)25-18(16)19(24)23-20-22-17-12-6-2-1-5-11(12)9-10-15(17)26-20/h1-10H,(H,22,23,24)
- InChI Key： GTNJUMPFFAETTK-UHFFFAOYSA-N
- SMILES： C12=CC=CC=C1C(Cl)=C(C(NC1=NC3=C4C(C=CC=C4)=CC=C3S1)=O)S2
Computed Properties
- Exact Mass: 394.0001330g/mol
- Monoisotopic Mass: 394.0001330g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 26
- Rotatable Bond Count: 2
- Complexity: 550
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.8
- Topological Polar Surface Area: 98.5Ų
Experimental Properties
- Density: 1.549±0.06 g/cm3(Predicted)
- pka: 9.33±0.43(Predicted)
3-chloro-N-{naphtho1,2-d1,3thiazol-2-yl}-1-benzothiophene-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0359-0154-2μmol |
3-chloro-N-{naphtho[1,2-d][1,3]thiazol-2-yl}-1-benzothiophene-2-carboxamide |
330201-91-7 | 90%+ | 2μmol |
$57.0 | 2023-07-28 | |
| Life Chemicals | F0359-0154-5μmol |
3-chloro-N-{naphtho[1,2-d][1,3]thiazol-2-yl}-1-benzothiophene-2-carboxamide |
330201-91-7 | 90%+ | 5μmol |
$63.0 | 2023-07-28 | |
| Life Chemicals | F0359-0154-10μmol |
3-chloro-N-{naphtho[1,2-d][1,3]thiazol-2-yl}-1-benzothiophene-2-carboxamide |
330201-91-7 | 90%+ | 10μmol |
$69.0 | 2023-07-28 | |
| Life Chemicals | F0359-0154-20μmol |
3-chloro-N-{naphtho[1,2-d][1,3]thiazol-2-yl}-1-benzothiophene-2-carboxamide |
330201-91-7 | 90%+ | 20μmol |
$79.0 | 2023-07-28 | |
| Life Chemicals | F0359-0154-1mg |
3-chloro-N-{naphtho[1,2-d][1,3]thiazol-2-yl}-1-benzothiophene-2-carboxamide |
330201-91-7 | 90%+ | 1mg |
$54.0 | 2023-07-28 | |
| Life Chemicals | F0359-0154-2mg |
3-chloro-N-{naphtho[1,2-d][1,3]thiazol-2-yl}-1-benzothiophene-2-carboxamide |
330201-91-7 | 90%+ | 2mg |
$59.0 | 2023-07-28 | |
| Life Chemicals | F0359-0154-3mg |
3-chloro-N-{naphtho[1,2-d][1,3]thiazol-2-yl}-1-benzothiophene-2-carboxamide |
330201-91-7 | 90%+ | 3mg |
$63.0 | 2023-07-28 | |
| Life Chemicals | F0359-0154-4mg |
3-chloro-N-{naphtho[1,2-d][1,3]thiazol-2-yl}-1-benzothiophene-2-carboxamide |
330201-91-7 | 90%+ | 4mg |
$66.0 | 2023-07-28 | |
| Life Chemicals | F0359-0154-5mg |
3-chloro-N-{naphtho[1,2-d][1,3]thiazol-2-yl}-1-benzothiophene-2-carboxamide |
330201-91-7 | 90%+ | 5mg |
$69.0 | 2023-07-28 | |
| Life Chemicals | F0359-0154-10mg |
3-chloro-N-{naphtho[1,2-d][1,3]thiazol-2-yl}-1-benzothiophene-2-carboxamide |
330201-91-7 | 90%+ | 10mg |
$79.0 | 2023-07-28 |
3-chloro-N-{naphtho1,2-d1,3thiazol-2-yl}-1-benzothiophene-2-carboxamide Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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